8-methyl-2-(3-pyridinyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide

• IUPAC Name: 8-methyl-2-pyridin-3-yl-N-(pyridin-3-ylmethyl)quinoline-4-carboxamide
• InChI: InChI=1S/C22H18N4O/c1-15-5-2-8-18-19(22(27)25-13-16-6-3-9-23-12-16)11-20(26-21(15)18)17-7-4-10-24-14-17/h2-12,14H,13H2,1H3,(H,25,27)
• InChI Key: OADJGCLKNOMSIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CC(=N2)C3=CN=CC=C3)C(=O)NCC4=CN=CC=C4
• Molecular Formula: C22H18N4O
• Molecular Weight: 354.4 g/mol

Description

8-methyl-2-(3-pyridinyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide, also known as MQC, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 8-methyl-2-(3-pyridinyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide is not fully understood. However, it has been suggested that 8-methyl-2-(3-pyridinyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide may act through the inhibition of various signaling pathways involved in cell growth and proliferation. Additionally, 8-methyl-2-(3-pyridinyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide may modulate the immune response by regulating the activity of immune cells.
Biochemical and Physiological Effects:
Studies have shown that 8-methyl-2-(3-pyridinyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide can induce apoptosis in cancer cells, inhibit the growth of cancer cells, and improve cognitive function in animal models. Additionally, 8-methyl-2-(3-pyridinyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide has been shown to modulate the immune response by regulating the activity of immune cells.

Advantages and Limitations for Lab Experiments

One advantage of using 8-methyl-2-(3-pyridinyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide in lab experiments is its potential therapeutic applications in various fields. Additionally, 8-methyl-2-(3-pyridinyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide is relatively easy to synthesize and purify. However, one limitation of using 8-methyl-2-(3-pyridinyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide in lab experiments is its potential toxicity, which needs to be further studied.

Future Directions

There are several future directions for the study of 8-methyl-2-(3-pyridinyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide. One direction is to further investigate its mechanism of action and identify the signaling pathways involved in its therapeutic effects. Another direction is to study the potential toxicity of 8-methyl-2-(3-pyridinyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide and identify any potential side effects. Additionally, future studies could focus on optimizing the synthesis method of 8-methyl-2-(3-pyridinyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide and developing more efficient purification methods. Finally, 8-methyl-2-(3-pyridinyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide could be studied in combination with other therapeutic agents to determine its potential synergistic effects.

Scientific Research Applications

8-methyl-2-(3-pyridinyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide has been studied for its potential therapeutic applications in various fields, including oncology, neurology, and immunology. In oncology, 8-methyl-2-(3-pyridinyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment. In neurology, 8-methyl-2-(3-pyridinyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide has been studied for its neuroprotective effects and ability to improve cognitive function. In immunology, 8-methyl-2-(3-pyridinyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide has been shown to modulate the immune response, making it a potential candidate for the treatment of autoimmune diseases.